Cas no 24311-92-0 (2-(4-Methylphenyl)propanoate)

• Product Name: 2-(4-Methylphenyl)propanoate
• CAS No: 24311-92-0
• MF: C₁₀H₁₁O₂
• MW: 163.193143129349
• CID: 278715
• Update Time: 2023-08-03

2-(4-Methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Copper, (O,O-dimethylphosphorodithioato-kS,kS)- (9CI)
• methyl(4-methylphenyl)acetate
• 2-(4-Methylphenyl)propanoate

• Inchi： 1S/C10H12O2/c1-7-3-5-9(6-4-7)8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)/p-1
• InChI Key： KDYOFXPLHVSIHS-UHFFFAOYSA-M
• SMILES： [O-]C(C(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 219.884
• Monoisotopic Mass: 219.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White to off white powder
• Boiling Point: 194.1°C at 760 mmHg
• Flash Point: 71.2°C
• PSA: 60.36000
• LogP: 1.69870

2-(4-Methylphenyl)propanoate Security Information

• Storage Condition：Keep away from high temperature \ sparks and flames, and keep away from fire sources Do not store near flammable materials Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances